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Compound of Interest

Boc-4-(3-aminophenyl)butanoic
Compound Name:

acid
CAS No.: 149505-99-7
Cat. No.: B3104754

Get Quote

Part 1: Introduction & Chemical Profile

Boc-4-(3-aminophenyl)butanoic acid is a bifunctional molecular scaffold widely used in
medicinal chemistry as a flexible linker (e.g., in PROTACSs) and a non-canonical amino acid in
peptidomimetics. Its structure features a meta-substituted aniline protected by a tert-
butyloxycarbonyl (Boc) group and an aliphatic butyric acid tail.

This specific meta-isomer geometry introduces a "kink" in the molecular backbone, distinct from
the linear para-isomer, often improving solubility and inducing unique conformational

constraints in drug design.

Chemical Specifications
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Property Detail

4-[3-[(tert-

Systematic Name ] ) )
butoxycarbonyl)amino]phenyl]butanoic acid

) 1x Carboxylic Acid (Aliphatic), 1x Boc-Protected
Reactive Handles N )
Aniline (Aromatic)

Molecular Weight ~279.33 g/mol
B High: DMF, DMSO, DCM, MeOH. Low: Water,
Solubility
Hexanes.
pKa (Predicted) Acid: ~4.8
Storage +2°C to +8°C, Desiccated. Hygroscopic.

Part 2: Experimental Protocols
Material Preparation & Handling

Expert Insight: The aliphatic acid tail provides good solubility in organic solvents, but the Boc-
carbamate can degrade if exposed to moisture and heat simultaneously.

e Solvent Choice: Anhydrous DMF (N,N-dimethylformamide) is the gold standard for coupling
reactions involving this compound due to its ability to solvate both the aromatic core and
polar coupling reagents.

o Stock Solution: Prepare fresh at 0.1 M — 0.5 M in DMF. If storage is necessary, store under
nitrogen at -20°C.

Core Protocol: C-Terminus Activation (Amide Coupling)

Objective: Conjugate the carboxylic acid tail to a primary or secondary amine (e.g., a drug
payload or peptide N-terminus).

Mechanism: The aliphatic carboxylic acid is sterically accessible and reacts readily with
standard coupling agents.

Reagents:
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e Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium
3-oxid hexafluorophosphate)

o Base: DIPEA (N,N-Diisopropylethylamine)

e Solvent: Anhydrous DMF

Step-by-Step Procedure:

Dissolution: Dissolve Boc-4-(3-aminophenyl)butanoic acid (1.0 equiv) in anhydrous DMF
(concentration 0.1 M).

o Activation: Add DIPEA (2.0 equiv) followed by HATU (1.1 equiv). Stir at Room Temperature
(RT) for 5—-10 minutes. Note: The solution typically turns yellow.

e Coupling: Add the amine partner (1.0-1.2 equiv).
o Reaction: Flush with inert gas (N2 or Ar), seal, and stir at RT for 2—4 hours.

e Monitoring: Monitor by LC-MS. Look for the disappearance of the starting acid (MW ~279)
and formation of the product (MW = 279 + Amine - 18).

o Work-up: Dilute with Ethyl Acetate, wash with 5% citric acid (removes DIPEA/HATU
byproducts), saturated NaHCOs, and brine. Dry over MgSOa.[1]

Core Protocol: N-Terminus Deprotection (Boc Removal)

Objective: Remove the Boc group to reveal the free aniline for subsequent reactions.

Expert Insight: The resulting amine is an aniline (attached directly to the phenyl ring). Anilines
are significantly less nucleophilic than aliphatic amines. This dictates that the subsequent
coupling step (not described here) will require more vigorous conditions.

Reagents:
e Acid: TFA (Trifluoroacetic acid)

e Solvent: DCM (Dichloromethane)
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e Scavenger: Triisopropylsilane (TIPS) - Optional but recommended if the molecule contains
electron-rich aromatics prone to tert-butyl cation alkylation.

Step-by-Step Procedure:

Preparation: Dissolve the Boc-protected intermediate in DCM (concentration ~0.1 M).
 Acidification: Add TFA to achieve a final ratio of 1:1 or 1:2 (TFA:DCM).

o Example: To 2 mL DCM solution, add 1 mL TFA.
» Reaction: Stir at RT for 30—60 minutes.

o Visual Check: Evolution of CO2 gas bubbles indicates deprotection is proceeding.
e Quenching: Evaporate solvents under a stream of nitrogen or rotary evaporation.

o Co-evaporation: Re-dissolve the residue in DCM or Toluene and evaporate again (2x) to
remove residual TFA.

e Product Form: The product will be the Trifluoroacetate salt of the aniline.

Part 3: Visualization & Logic
Experimental Workflow Diagram

The following diagram illustrates the critical decision points and flow for utilizing this linker.
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Caption: Workflow for coupling and deprotecting Boc-4-(3-aminophenyl)butanoic acid,
highlighting the transition to a weak aniline nucleophile.

Part 4: Troubleshooting & Optimization

Comparison of Coupling Reagents for Aniline
Functionalization

Once the Boc group is removed, the free aniline is a weak nucleophile. Standard coupling (e.g.,
EDC/NHS) often fails here.

Efficiency with Recommended
Reagent . . Notes
Aniline Conditions

Aqueous/Organic mix,  Often too slow;

EDC / NHS Low .
pH 5-7 hydrolysis competes.
Recommended. Best
HATU / DIPEA High DMF, 2-4h, RT balance of
speedlyield.
) ] ) DCM, Pyridine base, Use if HATU fails.
Acid Chlorides Very High ) )
0°C Highly reactive.
) ] Good for solid phase,
DIC / HOBt Medium DMF, Overnight

slower in solution.

Common Pitfalls

e Incomplete Coupling to the Aniline:
o Symptom:[2][3] LC-MS shows unreacted aniline after 4 hours.
o Fix: Switch to HATU or HOALt. Heat the reaction to 40°C-50°C.
» TFA Salt Interference:

o Symptom:[2][3] The deprotected aniline does not react in the next step.
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o Cause: The amine is protonated (TFA salt).

o Fix: Ensure sufficient base (DIPEA/NMM) is added in the next step to neutralize the salt
(aim for pH > 8 in the reaction mixture).

¢ Alkylation of the Phenyl Ring:
o Symptom:[2][3] "M+56" peaks in MS during deprotection.
o Cause:tert-butyl cations attacking the electron-rich aromatic ring.
o Fix: Add 2.5% Triisopropylsilane (TIPS) and 2.5% water to the TFA cocktail as scavengers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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